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Compound of Interest

Compound Name: PROLI NONOate

Cat. No.: B13706854 Get Quote

For researchers, scientists, and drug development professionals, the safe and effective

handling of PROLI NONOate, a rapid nitric oxide (NO) donor, is paramount. This guide

provides essential procedural information, from personal protective equipment (PPE) to

disposal plans, ensuring operational integrity and laboratory safety.

Personal Protective Equipment (PPE)
While the Safety Data Sheet (SDS) for PROLI NONOate indicates that the substance is not

classified as hazardous under the Globally Harmonized System (GHS), it is crucial to adhere to

standard laboratory safety protocols.[1] A comprehensive approach to PPE is recommended

due to the compound's reactivity and the nature of its decomposition products.
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PPE Component Specification Rationale

Gloves

Disposable, chemical-resistant

gloves (e.g., nitrile or

neoprene).

To prevent dermal contact. The

SDS advises that the glove

material must be impermeable

and resistant to the product.[1]

Eye Protection Tight-fitting safety goggles.

To protect eyes from splashes

of solutions or accidental

contact with the crystalline

solid.[2]

Lab Coat Standard laboratory coat.
To protect personal clothing

from contamination.[2]

Respiratory Protection

Not generally required for

small quantities handled with

adequate ventilation.

The SDS states that breathing

equipment is not required

under normal use.[1] However,

if creating aerosols or handling

large quantities, a risk

assessment should be

performed.

Operational Plan: Handling and Storage
PROLI NONOate is a crystalline solid that is sensitive to moisture and air, necessitating

specific handling and storage procedures to maintain its stability and efficacy.

Long-Term Storage:

Store at -80°C under an inert nitrogen atmosphere.

The compound is stable for at least one year under these conditions.

Handling Environment:

Handle the crystalline solid in a glove box with an inert atmosphere to prevent degradation

from air and moisture.
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Keep the vial sealed until use.

Preparation of Stock Solutions:

Alkaline Stock Solution (Stable):

Dissolve PROLI NONOate in 0.01 M NaOH to create a stable stock solution.

This alkaline solution can be stored at 0°C for up to 24 hours.

PROLI NONOate is highly soluble in aqueous buffers (>100 mg/ml).

Initiation of Nitric Oxide (NO) Release:

To initiate NO release, add a portion of the alkaline stock solution to a buffer with a pH of

7.0-7.4.

At 37°C in 0.1 M phosphate buffer (pH 7.4), PROLI NONOate has a very short half-life of

1.8 seconds.

The following diagram outlines the general workflow for handling PROLI NONOate.
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Workflow for handling PROLI NONOate.

Disposal Plan
Proper disposal of PROLI NONOate and its associated waste is critical to prevent

environmental contamination.

Solid Waste:

Collect un-used PROLI NONOate solid and any contaminated consumables (e.g., weigh

boats, pipette tips) in a designated, sealed waste container.

Liquid Waste:
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Collect aqueous solutions of PROLI NONOate in a designated hazardous waste

container.

General Guidance:

Do not allow the substance to enter sewers or surface and ground water.

Dispose of all waste in accordance with local, state, and federal regulations for chemical

waste.

Mechanism of Action: Nitric Oxide Release and
Signaling
PROLI NONOate functions as an NO donor, spontaneously dissociating in a pH-dependent

manner to release two moles of NO per mole of the parent compound. The released nitric oxide

is a critical signaling molecule involved in various physiological processes.

The diagram below illustrates the generalized signaling pathway of nitric oxide.
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Generalized nitric oxide (NO) signaling pathway.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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